2-(4-nitrobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one

• IUPAC Name: 2-[(4-nitrophenyl)methyl]-6-thiophen-2-ylpyridazin-3-one
• InChI: InChI=1S/C15H11N3O3S/c19-15-8-7-13(14-2-1-9-22-14)16-17(15)10-11-3-5-12(6-4-11)18(20)21/h1-9H,10H2
• InChI Key: ZRFIHFBSFYPTHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol

Description

2-(4-nitrobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one, also known as NBP, is a pyridazinone derivative that has been extensively studied for its potential therapeutic applications. NBP has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Scientific Research Applications

1. Spectroscopy and Structural Analysis

The chemical structure of related pyridazin-3(2H)-one derivatives has been characterized using various spectroscopic techniques such as FT-IR, 1H-NMR, 13C-NMR, UV-Vis, ESI-MS, and X-ray diffraction studies. These studies aid in understanding the molecular structure and properties of such compounds (Kalai et al., 2020).

2. Photolabile Protecting Groups in Synthetic Organic Chemistry

2-Nitrobenzyl derivatives are used as photolabile protecting groups in synthetic organic chemistry. Their photolysis can generate reactive compounds in situ, which is crucial for kinetic studies of biological systems (McCray et al., 1980).

3. Development of Ligands for Human β-Amyloid Plaques

Derivatives of this compound class have been synthesized and assayed for affinity toward human Aβ plaques, playing a role in the development of new sensitive positron emission tomography radioligands for imaging human Aβ plaques in Alzheimer's disease (Cai et al., 2007).

4. Novel Heterocyclic Compound Synthesis

Studies have focused on synthesizing new heterocyclic systems involving 2-(o-nitrobenzyl)thio-3-cyanopyridines, contributing to the diversity of chemical compounds available for various applications (Artemov et al., 1998).

5. Design and Synthesis of Insecticidal Agents

Research has been conducted to design and synthesize novel nitroimino heterocycles with significant insecticidal activity, including compounds related to the 2-nitrobenzyl group. These efforts contribute to developing new insecticides for pest management (Maienfisch et al., 2001).

6. Enzymatic Synthesis in Microfluidic Devices

The compound's derivatives have been used in the combinatorial synthesis of complex natural products like 2-aminophenoxazin-3-one in microfluidic devices, demonstrating the potential of integrating chemical and biological synthesis in novel platforms (Luckarift et al., 2007).

7. Antibacterial Activity of Derivatives

Some derivatives of 2-(4-nitrobenzyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one have been synthesized and shown to possess significant antibacterial activity, highlighting the potential for pharmaceutical applications (Ablo et al., 2022).